Cas no 509093-96-3 (N-(3-Fluorophenyl)-2-nitro-4-(piperidin-1-ylmethyl)aniline)

• Product Name: N-(3-Fluorophenyl)-2-nitro-4-(piperidin-1-ylmethyl)aniline
• CAS No: 509093-96-3
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 365776
• PubChem ID: 46735181
• Update Time: 2025-10-15

N-(3-Fluorophenyl)-2-nitro-4-(piperidin-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)-2-nitro-4-(piperidin-1-ylmethyl)aniline
• Benzenamine, N-(3-fluorophenyl)-2-nitro-4-(1-piperidinylmethyl)-
• I01-9394
• (3-Fluorophenyl)[2-nitro-4-[(piperidin-1-yl)methyl]phenyl]amine
• 509093-96-3
• N-(3-Fluorophenyl)-2-nitro-4-[(piperidin-1-yl)methyl]aniline
• SCHEMBL1924132
• BENZENAMINE,N-(3-FLUOROPHENYL)-2-NITRO-4-(1-PIPERIDINYLMETHYL)-
• FT-0742801
• DTXSID10673764
• AKOS015891461
• 3-fluoro-N-(2-nitro-4-((piperidin-1-yl)methyl)phenyl)benzenamine
• A7541

• Inchi： 1S/C18H20FN3O2/c19-15-5-4-6-16(12-15)20-17-8-7-14(11-18(17)22(23)24)13-21-9-2-1-3-10-21/h4-8,11-12,20H,1-3,9-10,13H2
• InChI Key： ICXGVQJZJFERDF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1C=CC(=CC=1[N+](=O)[O-])CN1CCCCC1

Computed Properties

• Exact Mass: 329.15400
• Monoisotopic Mass: 329.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.277
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.629
• PSA: 61.09000
• LogP: 4.99750